Cas no 33484-67-2 (1-isocyanato-2-methoxy-4-nitrobenzene)

• Product Name: 1-isocyanato-2-methoxy-4-nitrobenzene
• CAS No: 33484-67-2
• MF: C₈H₆N₂O₄
• MW: 194.144241809845
• MDL: MFCD00037066
• CID: 294262
• PubChem ID: 3492022
• Update Time: 2025-04-19

1-isocyanato-2-methoxy-4-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• Benzene,1-isocyanato-2-methoxy-4-nitro-
• 1-Isocyanato-2-methoxy-4-nitrobenzene
• 1-isocyanato-2-methoxy-4-nitrobenzene(SALTDATA: FREE)
• 2-isocyanato-5-nitrophenyl methyl ether
• 2-Methoxy-4-nitrophenyl isocyanate
• 2-Methoxy-4-nitro-phenylisocyanat
• 2-Methoxy-4-nitrophenyl isocyanate, 97%
• SCHEMBL1147043
• EN300-270975
• J-019208
• DTXSID70392989
• AKOS015912812
• VS-14347
• AKOS000265482
• Q27127050
• CHEBI:60066
• 33484-67-2
• VOTZJLLPYYCZRY-UHFFFAOYSA-N
• 2-methoxy-4-nitrophenyl iso-cyanate
• Epitope ID:140102
• MFCD00037066
• ALBB-003038
• BBL037657
• STK502558
• 2-methoxy-4-nitrophenylisocyanate
• DB-093041
• 1-isocyanato-2-methoxy-4-nitrobenzene

• MDL： MFCD00037066
• Inchi： 1S/C8H6N2O4/c1-14-8-4-6(10(12)13)2-3-7(8)9-5-11/h2-4H,1H3
• InChI Key： VOTZJLLPYYCZRY-UHFFFAOYSA-N
• SMILES： O(C)C1C(=CC=C(C=1)[N+](=O)[O-])N=C=O

Computed Properties

• Exact Mass: 194.03300
• Monoisotopic Mass: 194.033
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 257
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 84.5Ų

Experimental Properties

• Color/Form: Not determined
• Density: 1.33
• Melting Point: 113-116 °C(lit.)
• Boiling Point: 330.1°C at 760 mmHg
• Flash Point: 153.4°C
• Refractive Index: 1.566
• PSA: 84.48000
• LogP: 2.09390
• Solubility: Not determined

1-isocyanato-2-methoxy-4-nitrobenzene Security Information

• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Risk Phrases：R20/21/22; R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers